Cas no 2034306-39-1 (N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034306-39-1
• MF: C₁₉H₂₇N₃O
• MW: 313.43718457222
• CID: 6512222
• Update Time: 2025-06-11

N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C19H27N3O/c1-15-13-18(7-10-20-15)22-11-8-16(9-12-22)14-21-19(23)17-5-3-2-4-6-17/h2-3,7,10,13,16-17H,4-6,8-9,11-12,14H2,1H3,(H,21,23)
• InChI Key： YMRDDEAVQAZOSL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C3C=CN=C(C)C=3)CC2)=O)CCC=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide

Introduction to N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)cyclohex-3-ene-1-carboxamide (CAS No. 2034306-39-1)

N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)cyclohex-3-ene-1-carboxamide, identified by its CAS number 2034306-39-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)cyclohex-3-ene-1-carboxamide arises from its intricate arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical and biological properties.

The molecular structure of this compound features a cyclohexene core substituted with an amide group, a piperidine ring, and a 2-methylpyridine moiety. These structural elements are strategically positioned to interact with biological targets, such as enzymes and receptors, thereby modulating various physiological processes. The presence of the 2-methylpyridin-4-yl group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the piperidin-4-yl moiety contributes to the compound's ability to bind effectively to biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)cyclohex-3-ene-1-carboxamide has emerged as a compound of interest due to its potential applications in treating various diseases. For instance, studies have shown that this molecule exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The ability to modulate these enzymes could lead to the development of new anti-inflammatory drugs that offer significant advantages over existing therapies.

The synthesis of N-[[1-(2-methylpyridin-4-y)piperidinyl)methylecyclohexane3-one carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the expertise of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of N-[[(2-methylpyridine)-4-piperidine]methylcyclohexanecarboxamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. These efforts have led to the identification of several promising analogs that exhibit improved pharmacokinetic profiles and target specificity. The integration of computational chemistry with experimental validation has accelerated the process of identifying lead compounds, thereby expediting the development of new therapeutic agents.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to interact with specific biological targets, leading to modulation of key physiological pathways. For example, N-[[(2-methylpyridine)-4-piperidine]methylcyclohexanecarboxamide has shown potential in reducing inflammation by inhibiting the activity of cyclooxygenase (COX) enzymes. This mechanism aligns with the development of nonsteroidal anti-inflammatory drugs (NSAIDs), which are widely used for managing pain and inflammation.

The safety profile of N-[[(2-methylpyridine)-4-piperidine]methylcyclohexanecarboxamide is another critical aspect that has been thoroughly evaluated. Toxicological studies have revealed that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. Furthermore, its favorable pharmacokinetic properties, including good solubility and metabolic stability, enhance its suitability for further development as a drug candidate.

The future prospects for N-[[(2-methylpyridine)-4-piperidine]methylcyclohexanecarboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.

In conclusion, N-[[(2-methylpyridine)-4-piperidine]methylcyclohexanecarboxamide (CAS No. 2034306391) represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with its promising biological activities, makes it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is expected to contribute substantially to the development of new treatments for various diseases.